3-[(5-chloro-2-methoxyphenyl)amino]-2-[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]acrylonitrile

• IUPAC Name: (Z)-3-(5-chloro-2-methoxyanilino)-2-[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]prop-2-enenitrile
• InChI: InChI=1S/C20H16ClN3O2S/c1-25-16-5-3-4-13(8-16)18-12-27-20(24-18)14(10-22)11-23-17-9-15(21)6-7-19(17)26-2/h3-9,11-12,23H,1-2H3/b14-11-
• InChI Key: HZBIERHYTWLZDO-KAMYIIQDSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)NC=C(C#N)C2=NC(=CS2)C3=CC(=CC=C3)OC
• Isomeric SMILES: COC1=C(C=C(C=C1)Cl)N/C=C(/C#N)\C2=NC(=CS2)C3=CC(=CC=C3)OC
• Molecular Formula: C20H16ClN3O2S
• Molecular Weight: 397.9 g/mol

Description

This compound contains several functional groups, including an acrylonitrile group (-CH=CH-CN), a thiazole ring (a five-membered ring containing nitrogen and sulfur), and two methoxyphenyl groups (benzene rings with a -OCH3 group). These functional groups suggest that this compound could participate in a variety of chemical reactions.

Molecular Structure Analysis

The presence of the acrylonitrile group and the aromatic rings suggests that this compound could exhibit conjugation, which is a phenomenon where p-orbitals overlap across multiple adjacent atoms, allowing for delocalization of π electrons. This can have significant effects on the compound’s reactivity and stability.

Chemical Reactions Analysis

The compound’s reactivity would likely be influenced by the electron-withdrawing nitrile group and the electron-donating methoxy groups. For example, it might undergo nucleophilic addition reactions at the nitrile group, or electrophilic aromatic substitution reactions on the benzene rings.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. For example, the presence of polar groups (like the nitrile and methoxy groups) could make this compound more soluble in polar solvents.

Future Directions

The potential applications of a compound like this could be vast, depending on its physical and chemical properties, as well as its biological activity. It could potentially be used in the development of new pharmaceuticals, or in materials science.